Cas no 87039-70-1 (Benzoyl chloride, 4-[(diethylamino)carbonyl]-)

• Product Name: Benzoyl chloride, 4-[(diethylamino)carbonyl]-
• CAS No: 87039-70-1
• MF: C₁₂H₁₄ClNO₂
• MW: 239.698062419891
• CID: 659680
• PubChem ID: 13172922
• Update Time: 2025-04-19

Benzoyl chloride, 4-[(diethylamino)carbonyl]- Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride, 4-[(diethylamino)carbonyl]-
• 4-(diethylcarbamoyl)benzoyl chloride
• DTXSID20524652
• 87039-70-1

• Inchi： 1S/C12H14ClNO2/c1-3-14(4-2)12(16)10-7-5-9(6-8-10)11(13)15/h5-8H,3-4H2,1-2H3
• InChI Key： JLMYOIVJDHYQGR-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC(=CC=1)C(N(CC)CC)=O)=O

Computed Properties

• Exact Mass: 239.0713064g/mol
• Monoisotopic Mass: 239.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 37.4Ų